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Compound of Interest

Compound Name:
Sodium4-

methoxybenzenesulfonate

Cat. No.: B13139890

Get Quote

Executive Summary & Chemical Identity
Sodium 4-methoxybenzenesulfonate is a high-efficiency hydrotrope. Unlike surfactants that

form micelles, it acts as a molecular coupling agent, mediating the solubility between water and

hydrophobic components (surfactants, perfumes, lipids, or drugs).

Its structural distinctiveness lies in the methoxy (-OCH₃) group at the para position. This group

is strongly electron-donating, increasing the electron density of the benzene ring compared to

the methyl group in Sodium Toluene Sulfonate (STS). This enhances

stacking interactions with aromatic solutes, potentially offering superior solubilization for
specific aromatic soils or Active Pharmaceutical Ingredients (APIs).
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Property Specification

Chemical Name Sodium 4-methoxybenzenesulfonate

Synonyms
Sodium p-anisolesulfonate; 4-

Methoxybenzenesulfonic acid, sodium salt

CAS (Acid) 5857-42-1 (p-Anisolesulfonic acid)

Function
Hydrotrope, Cloud Point Elevator, Viscosity

Reducer, Coupling Agent

Molecular Weight ~210.18 g/mol

Solubility
Highly soluble in water (>20% w/w); Insoluble in

non-polar solvents

Mechanism of Action
The hydrotropic mechanism of Sodium 4-methoxybenzenesulfonate is distinct from micellar

solubilization.[1] It follows the Minimum Hydrotrope Concentration (MHC) principle rather than

Critical Micelle Concentration (CMC).

The "Stacking" Hypothesis
In aqueous solution, the planar aromatic rings of the hydrotrope stack parallel to the

hydrophobic regions of the solute (e.g., the aromatic ring of a drug or the alkyl chain of a

surfactant). The sulfonate head groups orient outward, interacting with water. The methoxy

group enhances this interaction through:

Dipole Contribution: The polar C-O bond adds a dipole moment, altering water structure

around the solute.

Electronic Enrichment: The electron-rich ring forms stronger non-covalent complexes with

electron-deficient aromatic solutes.

Visualization: Hydrotrope vs. Surfactant
The following diagram illustrates how Sodium 4-methoxybenzenesulfonate (Hydrotrope)

stabilizes a hydrophobic solute compared to a standard surfactant micelle.
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Caption: Surfactants encapsulate solutes in a core (left); Hydrotropes form planar stacks

directly on the solute surface (right).

Formulation Guidelines
Primary Applications

Liquid Laundry Detergents: Prevents phase separation (splitting) of non-ionic surfactants at

high concentrations or low temperatures.

Pharmaceutical Vehicles: Solubilizes poorly water-soluble APIs (e.g., paclitaxel, ibuprofen)

for liquid oral or parenteral delivery.

Industrial Cleaners: Reduces the viscosity of high-active surfactant pastes, allowing for

easier pumping and handling.

Concentration Ranges
Low Load (Coupling): 1% – 5% w/w. Used to clarify slightly cloudy formulations.

High Load (Solubilization): 10% – 30% w/w. Required for significant solubility enhancement

of highly hydrophobic drugs or surfactants.
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Compatibility[2]
pH Stability: Stable across a wide pH range (2–12).

Oxidative Stability:Caution: The methoxy group is more susceptible to oxidation than the

methyl group in SXS. Avoid strong oxidizing agents (e.g., concentrated hypochlorite) in the

pure raw material storage; in-formulation stability is generally acceptable.

Experimental Protocols
Protocol A: Determination of Hydrotropic Efficiency
(MHC)
This protocol determines the Minimum Hydrotrope Concentration (MHC) required to solubilize a

specific target (e.g., a hydrophobic dye or API).[2]

Materials:

Sodium 4-methoxybenzenesulfonate (Solid or 40% aq. solution).

Target Solute (e.g., Disperse Red 13 for detergents, or API).

UV-Vis Spectrophotometer.

Steps:

Preparation: Prepare a series of hydrotrope solutions in water ranging from 0 M to 2.0 M

(e.g., 0, 0.2, 0.4, ... 2.0 M).[2][3][4]

Saturation: Add excess Target Solute to each vial. Shake for 24 hours at 25°C to ensure

equilibrium.

Filtration: Filter samples through a 0.45 µm syringe filter to remove undissolved solute.

Analysis: Dilute the filtrate with methanol/water (50:50) and measure absorbance at the

solute's

.
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Plotting: Plot Absorbance (Solubility) vs. Hydrotrope Concentration.

Result: The curve will be sigmoidal or exponential. The MHC is the concentration where

solubility begins to increase exponentially.

Protocol B: Cloud Point Elevation (Detergent Stability)
Use this to validate the stability of a liquid detergent formulation.

Steps:

Base Formulation: Prepare your detergent base (e.g., 10% LAS, 5% Non-ionic surfactant)

which is cloudy or separates at room temperature.

Titration: Titrate with a 40% solution of Sodium 4-methoxybenzenesulfonate while stirring.

Observation: Record the volume added when the solution becomes optically clear.

Thermal Stress: Take the clear sample and heat it in a water bath. Record the temperature at

which it becomes cloudy again (Cloud Point).

Target: A robust formulation should have a Cloud Point > 50°C.

Protocol C: Viscosity Reduction
Steps:

Prepare a high-active surfactant paste (e.g., 30% Sodium Lauryl Ether Sulfate). Measure

initial viscosity (often >10,000 cP).

Add Sodium 4-methoxybenzenesulfonate at 1%, 2%, and 3% w/w.

Measure viscosity using a Brookfield Viscometer.

Expectation: A sharp drop in viscosity (breaking the liquid crystal gel phase) typically occurs

between 1-3%.

Formulation Workflow Diagram
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Caption: Decision tree for integrating Sodium 4-methoxybenzenesulfonate into a formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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